Cas no 613240-19-0 (Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate)

Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a reactive β-keto ester moiety and a trifluoromethylphenyl group, making it valuable for constructing complex molecules, particularly in pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the diketone functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in the synthesis of heterocycles and bioactive compounds. Its high purity and well-defined reactivity profile ensure consistent performance in multi-step syntheses, making it a reliable choice for researchers developing novel therapeutic agents or fine chemicals.

Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate structure

613240-19-0 structure

Product Name:Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate

CAS No:613240-19-0

MF:C₁₃H₁₁F₃O₄

MW:288.219254732132

CID:2857975

Update Time:2025-10-04

Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate
- Ethyl a,g-dioxo-4-trifluoroMethylbenzenebutanoate
- ETHYL 4-[4-(TRIFLUOROMETHYL)PHENYL]-2,4-DIOXOBUTANOATE
- Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester
- ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate
- Ethyl 2,4-dioxo-4-{4-(trifluoromethyl)phenyl}butanoate
- Ethyl 4-[3-trifluoromethylphenyl]-2,4-dioxobutyrate
- Ethyl 2,4-dioxo-4-[4-(trifluorometh
- Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate
- Inchi： 1S/C13H11F3O4/c1-2-20-12(19)11(18)7-10(17)8-3-5-9(6-4-8)13(14,15)16/h3-6H,2,7H2,1H3
- InChI Key： JHVRVXDQXHJMAK-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(CC(C(=O)OCC)=O)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 382
XLogP3: 2.8
Topological Polar Surface Area: 60.4

Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00IBB1-500mg	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	500mg	$106.00	2024-04-22
1PlusChem	1P00IBB1-1g	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	1g	$149.00	2024-04-22
1PlusChem	1P00IBB1-5g	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	5g	$406.00	2024-04-22
Aaron	AR00IBJD-500mg	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	500mg	$111.00	2025-02-13
Aaron	AR00IBJD-1g	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	1g	$163.00	2025-02-13
Aaron	AR00IBJD-5g	Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester	613240-19-0	97%	5g	$474.00	2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435624-250mg	Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate	613240-19-0	95%	250mg	￥930.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435624-1g	Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate	613240-19-0	95%	1g	￥1959.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435624-5g	Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate	613240-19-0	95%	5g	￥5929.00	2024-05-06